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Compound of Interest

Compound Name: C.I. Direct green 26

Cat. No.: B1255405 Get Quote

C.I. Direct Green 26: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the chemical and physical properties of C.I.
Direct Green 26 (Colour Index Number 34045), a trisazo class dye. While its primary

application lies within the textile and paper industries, this document consolidates the available

technical data for a scientific audience.

Chemical and Physical Properties
C.I. Direct Green 26 is a water-soluble dye that appears as a black powder.[1] Its primary use

is for dyeing cellulosic materials such as cotton and viscose, as well as silk, leather, and paper.

[1][2] There is some variability in the reported molecular formula and weight in commercial

listings, however, the most consistently cited data from chemical databases are presented

below.
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Property Value Reference

CAS Number 6388-26-7 [1][2]

Molecular Formula C₅₀H₃₃N₁₂Na₅O₁₈S₄ [2]

Molecular Weight 1333.08 g/mol [2]

Synonyms

Direct Fast Green BLE, Direct

Green BLL, Solophenyl Green

BLE

[2]

Appearance Black powder [1]

Solubility

Soluble in water (green

solution), insoluble in organic

solvents.

[1][2]

Toxicological Data
Limited toxicological data for C.I. Direct Green 26 is available. The following values have been

reported:

Test Species Result

Oral LD₅₀ Rat > 5000 mg/kg

EC₅₀ (48h) Daphnia magna > 100 mg/L

EC₅₀ (3h) Activated sludge > 100 mg/L

Applications in Biological Research
Currently, there is a notable lack of published, peer-reviewed literature detailing the use of C.I.
Direct Green 26 as a biological stain for histological or cytological applications. While some

commercial suppliers may categorize it under "Histological Analysis" or "Histochemistry Dyes,"

specific protocols and evidence of its utility in a research or diagnostic context are not readily

available.[3] Its primary documented use remains in industrial dyeing processes.[1][2]
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Hypothetical Experimental Protocol for Histological
Staining
Disclaimer: The following is a hypothetical protocol adapted from general methods for direct

dyes. It is not a validated procedure for C.I. Direct Green 26 and should be used for

conceptual understanding only. Optimization would be required for any practical application.

Objective: To hypothetically assess the staining properties of C.I. Direct Green 26 on paraffin-

embedded tissue sections.

Materials:

C.I. Direct Green 26

Distilled water

Ethanol (various grades)

Xylene

Paraffin-embedded tissue sections on slides

Coplin jars

Microscope

Procedure:

Deparaffinization and Rehydration:

1. Immerse slides in xylene (2 changes, 5 minutes each).

2. Transfer through absolute ethanol (2 changes, 3 minutes each).

3. Transfer through 95% ethanol (3 minutes).

4. Transfer through 70% ethanol (3 minutes).
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5. Rinse in running tap water.

Staining:

1. Prepare a 1% (w/v) aqueous solution of C.I. Direct Green 26.

2. Immerse slides in the staining solution for 10-20 minutes.

3. Optional: For enhanced differentiation, a brief rinse in an acidic or basic solution could be

tested.

Dehydration and Mounting:

1. Quickly rinse slides in distilled water.

2. Dehydrate through graded ethanols (70%, 95%, absolute), 2 minutes each.

3. Clear in xylene (2 changes, 3 minutes each).

4. Mount with a permanent mounting medium.

Expected Outcome (Hypothetical): Based on the properties of direct dyes, C.I. Direct Green 26
might be expected to bind to cellulosic materials or potentially to certain proteins, resulting in a

green coloration of these structures. The specificity and intensity of staining would need to be

determined experimentally.

Signaling Pathways and Drug Development
There is no information in the current scientific literature to suggest that C.I. Direct Green 26
has a role in any specific biological signaling pathways or that it is under investigation as a

therapeutic agent. Its molecular structure and primary application as a textile dye do not

immediately suggest a pharmacological function.

Visualizations
The following diagrams illustrate a conceptual workflow for evaluating a dye's potential as a

histological stain and a logical relationship for its application.
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Caption: A conceptual workflow for evaluating a dye as a histological stain.
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Caption: Logical relationship of C.I. Direct Green 26 properties and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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